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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620

Essential Safety and Handling Guide for CHAPS
Hydrate

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for handling CHAPS hydrate, a zwitterionic detergent commonly used for
solubilizing membrane proteins. Adherence to these procedures will minimize exposure risks
and ensure compliant disposal.

Personal Protective Equipment (PPE) Protocol

The primary hazards associated with CHAPS hydrate include skin, eye, and respiratory
irritation.[1][2] The following personal protective equipment is mandatory to mitigate these risks.

Engineering Controls: All handling of solid CHAPS hydrate and the preparation of solutions
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the inhalation of dust or aerosols.[1] Eyewash stations and safety showers must be
readily accessible.[1]
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PPE Category Item Specification Standard
OSHA 29 CFR
Eye and Face . .
) Safety Glasses With side shields 1910.133 or EN
Protection
166[1][2]

Chemical Splash

Required for risk of

OSHA 29 CFR
1910.133 or EN

Inspect for tears or
punctures before

use[1]

Goggles splashin
a9 p g 166[1]
Chemical-resistant,
Skin Protection Gloves impervious (e.g.,
Nitrile)
Standard laboratory To prevent skin
Lab Coat
coat contact[1]
) ) ) NIOSH-approved for
Respiratory Protection  Respirator

dusts

Required when
handling solid form if
ventilation is

inadequate[1]

Chemical and Physical Properties

A summary of important quantitative data for CHAPS hydrate is provided below. This
information is critical for safe handling and storage.

Property Value

Molecular Weight 614.88 g/mol [1][3]
Appearance White crystalline powder[1]
Melting Point 156 - 158°CJ[1][3]

Density 1.01 g/mL at 20°C[1][3]

Solubility in Water 50 mg/mL at 20°C[1][3]

Critical Micelle Concentration (CMC) 6-10 mM[1]
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Occupational Exposure Limits: No specific occupational exposure limits, such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVSs), have been established for CHAPS
hydrate.[1] Therefore, it is crucial to handle this chemical with care to minimize any potential
exposure.[1]

Handling and Disposal Plan

A clear, step-by-step plan for the handling and disposal of CHAPS hydrate is essential for
laboratory safety and environmental compliance.

Handling and Experimental Protocol:

e Solution Preparation: When preparing agueous solutions, slowly add the CHAPS hydrate
powder to the water and stir gently to dissolve.[1] Avoid vigorous shaking to prevent foaming.

[1]

o Spill Response: In the event of a spill, evacuate the area.[2][4] For dry spills, carefully sweep
up the material to avoid creating dust and place it in a suitable, closed container for disposal.
[2][5] For liquid spills, cover with an inert absorbent material and collect for disposal. Ensure
the area is well-ventilated during cleanup.[4][5]

Waste Disposal Protocol:

o Solid Waste: Uncontaminated CHAPS hydrate powder should be disposed of as chemical
waste in a designated, labeled container.

» Liquid Waste: All aqueous solutions containing CHAPS hydrate must be collected in a
designated, leak-proof hazardous waste container.[1] Do not pour CHAPS hydrate solutions
down the drain.[1][2][6]

o Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that
come into contact with CHAPS hydrate should be disposed of in a designated hazardous
waste container.

» Labeling and Storage: All waste containers must be accurately labeled with "Hazardous
Waste" and the full chemical name "CHAPS hydrate (3-[(3-
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Cholamidopropyl)dimethylammonio]-1-propanesulfonate)".[1] Store waste containers in a
cool, dry, and well-ventilated area, away from incompatible materials.

Emergency Procedures Workflow
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CHAPS Hydrate Spill Occurs

Spill Detected

Actions

Immedia

Evacuate Immediate Area

l

Alert Supervisor and Colleagues

Assess the Spill

Don Appropriate PPE

Assess Spill Size and Type
(Solid or Liquid)

Cleanup Procedure

Solid Spill:
Carefully sweep to avoid dust
Collect waste in a labeled,

sealed container
Decontaminate the area

Waste Disposal

Dispose of as Hazardous Waste

Click to download full resolution via product page

Liquid Spill:
Use inert absorbent material

Caption: Workflow for handling a CHAPS hydrate spill.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3336620?utm_src=pdf-body-img
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. krishna.gs.washington.edu [krishna.gs.washington.edu]
» 3. You are being redirected... [bio-world.com]

e 4. Page loading... [guidechem.com]

e 5. medline.com [medline.com]

e 6. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Personal protective equipment for handling CHAPS
hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336620#personal-protective-equipment-for-
handling-chaps-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

